Cas no 1804888-53-6 (2,5-Bis(trifluoromethyl)-4-fluoroaniline)

2,5-Bis(trifluoromethyl)-4-fluoroaniline structure
1804888-53-6 structure
Product Name:2,5-Bis(trifluoromethyl)-4-fluoroaniline
CAS No:1804888-53-6
MF:C8H4F7N
MW:247.112886428833
CID:4706452
Update Time:2023-08-15

2,5-Bis(trifluoromethyl)-4-fluoroaniline Chemical and Physical Properties

Names and Identifiers

    • 2,5-Bis(trifluoromethyl)-4-fluoroaniline
    • Inchi: 1S/C8H4F7N/c9-5-1-4(8(13,14)15)6(16)2-3(5)7(10,11)12/h1-2H,16H2
    • InChI Key: BIWVEZKGUXOATR-UHFFFAOYSA-N
    • SMILES: FC1=CC(C(F)(F)F)=C(C=C1C(F)(F)F)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 246
  • Topological Polar Surface Area: 26
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司